Cas no 1923203-64-8 (1-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride
• CAS No: 1923203-64-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD28053765
• CID: 5246671
• PubChem ID: 91655005
• Update Time: 2025-05-23

1-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(PYRIDIN-2-YL)CYCLOBUTANECARBOXYLIC ACID HCL
• 1-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride

• MDL： MFCD28053765
• Inchi： 1S/C10H11NO2.ClH/c12-9(13)10(5-3-6-10)8-4-1-2-7-11-8;/h1-2,4,7H,3,5-6H2,(H,12,13);1H
• InChI Key： OVFCVXRUOATNJD-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)(C(O)=O)CCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 1-(pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride

1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride: A Comprehensive Overview

1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, also known by its CAS number 1923203-64-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride is characterized by a cyclobutane ring fused with a pyridine moiety, which contributes to its distinctive chemical properties. The hydrochloride salt form suggests that the compound exists in its protonated state, which may influence its solubility and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems.

One of the key areas of research surrounding this compound is its synthesis. Traditional methods involve multi-step reactions, often requiring harsh conditions and expensive reagents. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the cyclobutane ring, which not only enhances yield but also improves stereocontrol.

The pharmacological potential of 1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride lies in its ability to interact with various biological targets. Preclinical studies have demonstrated its activity against certain enzymes and receptors, making it a promising candidate for drug development. Moreover, computational modeling has been employed to predict its binding affinities and optimize its pharmacokinetic properties.

In terms of applications, this compound has shown potential in the treatment of neurological disorders and inflammation. Its ability to cross the blood-brain barrier has been a focal point of recent investigations, with studies employing advanced imaging techniques to assess its biodistribution and metabolism in vivo.

Safety assessment is another critical aspect of research into this compound. Toxicological studies have been conducted to evaluate its acute and chronic toxicity profiles, with particular emphasis on its effects on vital organs such as the liver and kidneys. These studies are essential for determining the safe dosage range and guiding clinical trials.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the biological activity of 1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical testing.

In conclusion, 1-(Pyridin-2-yl)cyclobutane-1-carboxylic acid hydrochloride, CAS number 1923203-64-8, represents a compelling area of research with vast potential in therapeutic development. By leveraging cutting-edge methodologies and interdisciplinary approaches, scientists are continually uncovering new insights into this compound's properties and applications.